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Introduction

Thiamylal sodium, a barbiturate derivative, is a potent anesthetic and sedative agent utilized in
veterinary medicine and animal research.[1] Its rapid onset and short duration of action make it
a valuable tool for inducing general anesthesia for surgical procedures or providing deep
sedation.[1] Accurate dosage calculation based on animal weight is critical to ensure efficacy
and animal welfare, as well as the validity of research outcomes. These application notes
provide detailed protocols and dosage guidelines for the use of Thiamylal in various laboratory
animal species.

Mechanism of Action: GABA-A Receptor Modulation

Thiamylal, like other barbiturates, exerts its anesthetic effects by acting as a positive allosteric
modulator of the gamma-aminobutyric acid type A (GABA-A) receptor.[2][3] The GABA-A
receptor is a ligand-gated ion channel that, upon binding with the inhibitory neurotransmitter
GABA, allows the influx of chloride ions (Cl-) into the neuron.[3] This influx leads to
hyperpolarization of the neuronal membrane, making it less likely to fire an action potential and
thus reducing neuronal excitability.[3]

Thiamylal binds to specific sites on the GABA-A receptor, distinct from the GABA binding site,
located within the transmembrane domain at the interfaces of the receptor's subunits.[2][4][5]
This binding potentiates the effect of GABA by increasing the duration of the chloride channel
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opening, leading to a more pronounced and prolonged inhibitory signal.[2][3] At higher
concentrations, Thiamylal can directly activate the GABA-A receptor, even in the absence of
GABA.[4][6]

Quantitative Data Summary: Thiamylal Dosage by
Animal Species

The following tables summarize recommended Thiamylal dosages for various animal species
for both anesthetic and euthanasia purposes. It is crucial to note that these are guidelines, and
the optimal dose may vary depending on the specific strain, age, sex, and health status of the

animal, as well as the desired depth and duration of anesthesia.

Table 1: Thiamylal Anesthetic Dosages

] ] Route of
Animal Species L. . Dosage (mg/kg) Notes
Administration

For short-duration
Mouse Intravenous (1V) 25-50 )
anesthesia.

For short-duration
Rat Intravenous (1V) 20 - 40 )
anesthesia.

For ultra-short acting
Rabbit Intravenous (1V) 25-50 barbiturate

anesthesia.[7]

Administer half the

calculated dose as a
Dog Intravenous (1V) 10-18 bolus, followed by

slow incremental

doses.

Administer half the

calculated dose as a
Cat Intravenous (1V) 10-18 bolus, followed by

slow incremental

doses.
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Table 2: Thiamylal Euthanasia Dosages

] ] Route of
Animal Species L . Dosage (mg/kg) Notes
Administration

Dosages of 200 mg/kg
_ or more are
Mouse Intraperitoneal (IP) 150 - 300 ] )
considered effective

for euthanasia.[8]

Experimental Protocols
Preparation of Thiamylal Solution for Injection

Materials:

Thiamylal sodium powder

Sterile water for injection or sterile saline (0.9% sodium chloride)

Sterile vials

Sterile syringes and needles

Vortex mixer (optional)
Protocol:

o Determine the desired concentration: For many research applications, a concentration of 1%
(10 mg/mL) to 2.5% (25 mg/mL) is used. The concentration should be chosen to allow for an
appropriate injection volume for the size of the animal.

o Aseptic Technique: All procedures should be performed in a laminar flow hood or using strict
aseptic techniques to prevent contamination.

¢ Reconstitution:
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o Calculate the required amount of Thiamylal sodium powder and sterile diluent. For
example, to prepare 10 mL of a 2.5% (25 mg/mL) solution, weigh 250 mg of Thiamylal
sodium.

o Add the Thiamylal sodium powder to a sterile vial.

o Using a sterile syringe, add the calculated volume of sterile water for injection or saline to
the vial.

o Gently swirl or vortex the vial until the powder is completely dissolved. Ensure there are no
visible particles.

o Storage: The reconstituted solution should be clearly labeled with the concentration, date of
preparation, and initials of the preparer. Storage conditions and stability may vary, so it is
recommended to consult the manufacturer's instructions or relevant pharmacological
resources. For short-term use, refrigeration is often appropriate.

Dosage Calculation and Administration

Principle: The dosage of Thiamylal is calculated based on the animal's body weight in
kilograms (kg).

Calculation Formula:
e Dose (mg) = Animal's weight (kg) x Dosage (mg/kg)
e Volume to inject (mL) = Dose (mg) / Concentration of solution (mg/mL)

Example Calculation for a 30g Mouse (Anesthetic Dose):

Convert weight to kg: 30 g = 0.03 kg

Select dosage: 50 mg/kg (from Table 1)

Calculate the dose in mg: 0.03 kg x 50 mg/kg = 1.5 mg

Assuming a 1% (10 mg/mL) solution:
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e Calculate the volume to inject: 1.5 mg / 10 mg/mL = 0.15 mL
Administration Protocol (Intravenous Injection - Tail Vein):

o Animal Restraint: Properly restrain the animal. For rodents, various restraint devices are
available.

e Vein Dilation: Warm the tail using a heat lamp or warm water to dilate the lateral tail veins.

* Injection: Using an appropriate gauge needle (e.g., 27-30G for mice), perform the
intravenous injection into one of the lateral tail veins. Administer the calculated volume slowly
and observe the animal for the onset of anesthesia.

e Monitoring: Monitor the animal's respiratory rate, heart rate, and depth of anesthesia (e.g.,
pedal withdrawal reflex) throughout the procedure.

Administration Protocol (Intraperitoneal Injection - Euthanasia in Mice):

e Animal Restraint: Firmly grasp the mouse by the scruff of the neck and allow the body to be
supported.

« Injection Site: Locate the lower right or left abdominal quadrant. Avoid the midline to prevent
injection into the bladder or cecum.

« Injection: Insert a 25-27G needle at a 30-45 degree angle and inject the calculated volume of
the Thiamylal solution.

o Confirmation of Euthanasia: Observe the animal for cessation of respiration and heartbeat. A
secondary physical method of euthanasia (e.g., cervical dislocation) is recommended to
ensure death.

Visualization of Signaling Pathway and

Experimental Workflow
Thiamylal's Mechanism of Action at the GABA-A
Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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